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Compound of Interest

Compound Name: Galidesivir dihydrochloride

Cat. No.: B12368105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Galidesivir (BCX4430) is a broad-spectrum antiviral agent that acts as a viral RNA-dependent

RNA polymerase (RdRP) inhibitor.[1][2] It has demonstrated in vitro activity against a range of

RNA viruses, including coronaviruses, filoviruses, and flaviviruses.[2][3] Accurate and

consistent preparation of Galidesivir dihydrochloride solutions is critical for reliable

experimental results in virological and pharmacological studies. This application note provides

a detailed protocol for calculating molarity and preparing solutions of Galidesivir
dihydrochloride for research use.

Quantitative Data Summary
A summary of the key chemical and physical properties of Galidesivir dihydrochloride is

provided in the table below. It is important to note that batch-specific molecular weights may

vary due to hydration, and it is recommended to refer to the Certificate of Analysis for the most

accurate information.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12368105?utm_src=pdf-interest
https://www.medchemexpress.com/BCX4430-freebase.html
https://www.tocris.com/products/galidesivir-dihydrochloride_7229
https://www.tocris.com/products/galidesivir-dihydrochloride_7229
https://pubchem.ncbi.nlm.nih.gov/compound/Galidesivir
https://www.benchchem.com/product/b12368105?utm_src=pdf-body
https://www.benchchem.com/product/b12368105?utm_src=pdf-body
https://www.benchchem.com/product/b12368105?utm_src=pdf-body
https://www.benchchem.com/product/b12368105?utm_src=pdf-body
https://www.tocris.com/products/galidesivir-dihydrochloride_7229
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name

(2S,3S,4R,5R)-2-(4-Amino-5H-

pyrrolo[3,2-d]pyrimidin-7-yl)-5-

(hydroxymethyl)-3,4-

pyrrolidinediol dihydrochloride

Molecular Formula C₁₁H₁₅N₅O₃·2HCl [2]

Molecular Weight 338.19 g/mol [2][4]

CAS Number 1373208-51-5 [2]

Appearance Solid powder [4]

Purity ≥98% (HPLC) [2]

Max Solubility in Water 33.82 mg/mL (100 mM) [2]

Max Solubility in DMSO 16.91 mg/mL (50 mM) [2]

Storage Temperature -20°C [1][2]

Experimental Protocols
Molarity Calculation
The fundamental formula for calculating the mass of Galidesivir dihydrochloride required to

prepare a solution of a specific molarity is:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Example Calculation for a 10 mM Stock Solution in 10 mL of Water:

Molarity: 10 mM = 0.010 mol/L

Volume: 10 mL = 0.010 L

Molecular Weight: 338.19 g/mol

Mass (g) = 0.010 mol/L x 0.010 L x 338.19 g/mol = 0.033819 g
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Therefore, 33.82 mg of Galidesivir dihydrochloride is needed to prepare 10 mL of a 10 mM

stock solution.

Preparation of a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Galidesivir
dihydrochloride in sterile, nuclease-free water.

Materials:

Galidesivir dihydrochloride powder

Sterile, nuclease-free water

Calibrated analytical balance

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile, nuclease-free pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Equilibration: Allow the vial of Galidesivir dihydrochloride and the sterile water to

equilibrate to room temperature before use.

Weighing: Tare a sterile conical tube on the analytical balance. Carefully weigh the

calculated amount of Galidesivir dihydrochloride powder (e.g., 33.82 mg for a 10 mL

solution) and transfer it to the conical tube.

Solvent Addition: Using a calibrated pipette, add the desired volume of sterile, nuclease-free

water to the conical tube containing the powder.

Dissolution: Cap the tube securely and vortex the solution until the powder is completely

dissolved. Visually inspect the solution to ensure there are no visible particulates.
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Sterilization (Optional): If required for the downstream application, the stock solution can be

filter-sterilized using a 0.22 µm syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

nuclease-free microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can

degrade the compound. Store the aliquots at -20°C for long-term storage.

Preparation of Working Solutions
This protocol describes the preparation of a 100 µM working solution from a 10 mM stock

solution.

Materials:

10 mM Galidesivir dihydrochloride stock solution

Appropriate sterile diluent (e.g., cell culture medium, PBS)

Sterile, nuclease-free pipette tips and microcentrifuge tubes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Dilution Calculation: Use the following formula to calculate the volume of stock solution

needed: V₁M₁ = V₂M₂ Where:

V₁ = Volume of the stock solution

M₁ = Molarity of the stock solution (10 mM)

V₂ = Final volume of the working solution

M₂ = Final molarity of the working solution (100 µM or 0.1 mM)

For example, to prepare 1 mL (1000 µL) of a 100 µM working solution: V₁ = (1000 µL x 0.1

mM) / 10 mM = 10 µL
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Dilution: In a sterile microcentrifuge tube, add 990 µL of the desired diluent. Add 10 µL of the

10 mM Galidesivir dihydrochloride stock solution to the diluent.

Mixing: Gently pipette up and down to mix the solution thoroughly.

Use: The working solution is now ready for use in experiments. Prepare fresh working

solutions for each experiment to ensure accuracy.
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Solution Preparation Workflow Working Solution Preparation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

